Cas no 1504891-06-8 (2-methyl-1-(1-methylpyrazol-4-yl)cyclopropanamine)

• Product Name: 2-methyl-1-(1-methylpyrazol-4-yl)cyclopropanamine
• CAS No: 1504891-06-8
• MF: C₈H₁₃N₃
• MW: 151.208921194077
• MDL: MFCD21849901
• CID: 4773613
• Update Time: 2026-02-26

2-methyl-1-(1-methylpyrazol-4-yl)cyclopropanamine Chemical and Physical Properties

Names and Identifiers

• 2-methyl-1-(1-methyl-1H-pyrazol-4-yl)cyclopropan-1-amine
• 2-Methyl-1-(1-methyl-1H-pyrazol-4-yl)-cyclopropylamine
• SB33794
• 2-Methyl-1-(1-methyl-1H-pyrazol-4-yl)cyclopropanamine
• 2-methyl-1-(1-methylpyrazol-4-yl)cyclopropanamine

• MDL： MFCD21849901
• Inchi： 1S/C8H13N3/c1-6-3-8(6,9)7-4-10-11(2)5-7/h4-6H,3,9H2,1-2H3
• InChI Key： JPVKPTLFDDQSIE-UHFFFAOYSA-N
• SMILES： NC1(C2C=NN(C)C=2)CC1C

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 171
• XLogP3: -0.1
• Topological Polar Surface Area: 43.8

Additional information on 2-methyl-1-(1-methylpyrazol-4-yl)cyclopropanamine

2-Methyl-1-(1-Methylpyrazol-4-yl)Cyclopropanamine: A Comprehensive Overview

2-Methyl-1-(1-Methylpyrazol-4-yl)Cyclopropanamine, also known by its CAS Registry Number 1504891-06-8, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound has garnered attention due to its unique structural properties and potential applications in drug discovery and development. The molecule consists of a cyclopropane ring, a methyl group, and a pyrazole moiety, which together contribute to its distinctive chemical profile.

The synthesis of 2-Methyl-1-(1-Methylpyrazol-4-yl)Cyclopropanamine involves a series of carefully designed reactions that highlight the versatility of cyclopropane chemistry. Recent studies have focused on optimizing the synthesis pathway to enhance yield and purity, making it more accessible for research and commercial purposes. The compound's structure has been analyzed using advanced spectroscopic techniques, including NMR and mass spectrometry, to confirm its identity and purity.

One of the most intriguing aspects of this compound is its pharmacological activity. Preclinical studies have demonstrated that 2-Methyl-1-(1-Methylpyrazol-4-yl)Cyclopropanamine exhibits promising bioactivity in various assays, particularly in the context of central nervous system disorders. Researchers have explored its potential as a modulator of neurotransmitter systems, which could pave the way for novel therapeutic interventions.

The structural uniqueness of this compound also makes it an attractive candidate for further chemical modifications. By altering substituents on the pyrazole ring or the cyclopropane moiety, chemists can potentially tailor its properties for specific applications. Recent advancements in medicinal chemistry have enabled the creation of derivatives with improved pharmacokinetic profiles, enhancing their suitability for in vivo studies.

In addition to its pharmacological applications, 2-Methyl-1-(1-Methylpyrazol-4-yl)Cyclopropanamine has shown promise in materials science. Its rigid cyclopropane structure contributes to unique physical properties, making it a candidate for advanced materials development. Researchers are investigating its potential as a building block for nanomaterials and functional polymers.

The environmental impact of this compound is another area of growing interest. As concerns about sustainability increase, there is a need to evaluate the ecological footprint of chemicals like 2-Methyl-1-(1-Methylpyrazol-4-yl)Cyclopropanamine. Studies are underway to assess its biodegradability and toxicity, ensuring that its use aligns with eco-friendly practices.

In conclusion, 2-Methyl-1-(1-Methylpyrazol-4-yl)Cyclopropanamine, with its CAS number 1504891-06-8, represents a multifaceted compound with diverse applications across various scientific disciplines. Its unique structure, coupled with recent advancements in synthesis and application studies, positions it as a valuable tool in both academic research and industrial development. As research continues to unfold, this compound is expected to contribute significantly to the advancement of science and technology.